molecular formula C16H16N2O2 B3876604 (4-methoxyphenyl)(1-methyl-1H-benzimidazol-2-yl)methanol

(4-methoxyphenyl)(1-methyl-1H-benzimidazol-2-yl)methanol

Cat. No.: B3876604
M. Wt: 268.31 g/mol
InChI Key: MWHISWOUDVYDRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(4-methoxyphenyl)(1-methyl-1H-benzimidazol-2-yl)methanol” is a chemical compound with the IUPAC name 4-methoxy-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]aniline . It has a molecular weight of 267.33 .


Synthesis Analysis

The synthesis of benzimidazole compounds, which includes “this compound”, often involves the condensation reaction between o-phenylenediamine and various carbonyl compounds, in the presence of ammonium chloride as a catalyst . The yield of all benzimidazole derivatives was found to be in the range of 75 – 94% .


Molecular Structure Analysis

The InChI code for this compound is 1S/C16H17N3O/c1-19-15-6-4-3-5-14(15)18-16(19)11-17-12-7-9-13(20-2)10-8-12/h3-10,17H,11H2,1-2H3 . This code provides a detailed description of the molecule’s structure.


Physical and Chemical Properties Analysis

“this compound” is an off-white to light brown crystalline powder . Its molecular formula is C16H17N3O .

Mechanism of Action

The mechanism of action of benzimidazole derivatives is diverse and depends on their specific structure and functional groups . Some benzimidazole derivatives have been found to exhibit anti-anxiety activity .

Future Directions

Benzimidazoles and their derivatives represent a biologically active class of compounds with a wide spectrum of activities . They have found application in various therapeutic areas such as the treatment of ulcers and as antihistamines . Therefore, future research directions could include exploring other potential therapeutic uses of benzimidazole derivatives, including “(4-methoxyphenyl)(1-methyl-1H-benzimidazol-2-yl)methanol”.

Properties

IUPAC Name

(4-methoxyphenyl)-(1-methylbenzimidazol-2-yl)methanol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16N2O2/c1-18-14-6-4-3-5-13(14)17-16(18)15(19)11-7-9-12(20-2)10-8-11/h3-10,15,19H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MWHISWOUDVYDRH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=CC=CC=C2N=C1C(C3=CC=C(C=C3)OC)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

268.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(4-methoxyphenyl)(1-methyl-1H-benzimidazol-2-yl)methanol
Reactant of Route 2
Reactant of Route 2
(4-methoxyphenyl)(1-methyl-1H-benzimidazol-2-yl)methanol
Reactant of Route 3
Reactant of Route 3
(4-methoxyphenyl)(1-methyl-1H-benzimidazol-2-yl)methanol
Reactant of Route 4
Reactant of Route 4
(4-methoxyphenyl)(1-methyl-1H-benzimidazol-2-yl)methanol
Reactant of Route 5
Reactant of Route 5
(4-methoxyphenyl)(1-methyl-1H-benzimidazol-2-yl)methanol
Reactant of Route 6
Reactant of Route 6
(4-methoxyphenyl)(1-methyl-1H-benzimidazol-2-yl)methanol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.